Cas no 54-05-7 (Chloroquine)

• Product Name: Chloroquine
• CAS No: 54-05-7
• MF: C₁₈H₂₆ClN₃
• MW: 319.872143268585
• MDL: MFCD00024009
• CID: 33575
• PubChem ID: 2719
• Update Time: 2025-05-20

Chloroquine Chemical and Physical Properties

Names and Identifiers

• Chloroquine
• 4-(4-Diethylamino-1-methylbutylamino)-7-chloroquinoline
• CHLORO QUINE PHOSPHATE
• N4-(7-Chloroquinolin-4-yl)-N1,N1-diethylpentane-1,4-diamine
• [3H]-Chloroquine
• 3377 RP
• Amokin
• Aralen
• Bemaco
• Imagon
• N4-(7-chloroquinoline-4-yl)-N1,N1-diethyl-pentane-1,4-diamine
• rp3377
• sn7618
• w7618
• win244
• (7-chloro-4-(4-diethylamino-1-methylbutylamino)-quinoline
• n(4)-(7-chloro-4-quinolinyl)-n(1),n(1)-diethyl-4-pentanediamine
• Chlorochin
• Chloraquine
• Artrichin
• Chloroquinium
• Reumachlor
• Chloroquina
• Capquin
• Clorochina
• Chlorquin
• Chemochin
• Malaquin
• Sanoquin
• Cidanchin
• Benaquin
• Arthrochin
• Silbesan
• Quinilon
• Quinachlor
• Klorokin
• Heliopar
• Gontochin
• Chingamin
• Sopaquin
• Quinoscan
• Pfizerquine
• Bipiquin
• Bemasulph
• Tresochin
• Solprina
• Quinercyl
• Mesylith
• Lapaquin
• Iroquine
• Dichinalex
• Cocartrit
• Roquine
• Elestol
• Trochin
• Neochin
• Malarex
• Malaren
• Siragan
• Nivaquine B
• Resoquine
• Cloroquina
• Chloroquinum
• CCRIS 3439
• Chloroquine, 17
• Prestwick3_000548
• Resochin (TN)
• Arechin (Salt/Mix)
• Prestwick2_000548
• SCHEMBL8933
• BDBM22985
• HMS2090O03
• NCGC00162120-01
• BRD-A91699651-316-06-7
• Chlorochinum
• (+-)-N4-(7-Chloro-4-quinolinyl)-N1,N1-diethyl-1,4-pentanediamine
• CHLOROQUINE [USP IMPURITY]
• Tanakene
• SPBio_000174
• CHLOROQUINE [WHO-DD]
• n(sup4)-(7-chloro-4-quinolinyl)-n(sup1),4-pentanediamine
• EN300-120683
• Chlorochine
• Chloroquine [USP:INN:BAN]
• KBio3_001221
• NCGC00015256-03
• Cloroquina [INN-Spanish]
• W 7618
• 1,4-Pentanediamine, N(4)-(7-chloro-4-quinolinyl)-N(1)-,N(1)-diethyl-
• CHLOROQUINE [USP MONOGRAPH]
• NCGC00015256-02
• DivK1c_000404
• Rivoquine
• NCI60_000894
• Malaquin (*Diphosphate*)
• Quinoline, 7-chloro-4-[[4-(diethylamino)-1-methylbutyl]amino]-
• CHLOROQUINE [MART.]
• ST 21 (pharmaceutical)
• Resoquine (Salt/Mix)
• Tanakan (Salt/Mix)
• BPBio1_000655
• Chloroquine (USP/INN)
• C07625
• 7-chloro-4-(4-diethylamino-1-methylbutylamino)quinoline
• 1,4-Pentanediamine, N(sup 4)-(7-chloro-4-quinolinyl)-N(sup 1),N(sup 1)-diethyl-
• MFCD00024009
• KBio2_003160
• N4-(7-Chloro-4-quinolinyl)-N1,N1-diethyl-1,4-pentanediamine
• FT-0623612
• NCGC00015256-07
• Chloroquine Bis-Phosphoric Acid
• N~4~-(7-chloroquinolin-4-yl)-N~1~,N~1~-diethylpentane-1,4-diamine
• Q422438
• Clorochina [DCIT]
• 1,4-Pentanediamine, N(4)-(7-chloro-4-quinolinyl)-N(1),N(1)-diethyl-
• UNII-886U3H6UFF
• N4-(7-chloro-4-quinolyl)-N1,N1-diethyl-pentane-1,4-diamine
• SN 6718
• 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-
• NINDS_000404
• BSPBio_000595
• CQ
• Prestwick1_000548
• WIN 244
• N(4)-(7-chloro-4-quinolinyl)-N(1),N(1)-diethyl-1,4-pentanediamine
• Bemaphate
• Spectrum3_000341
• Epitope ID:131785
• NCGC00015256-06
• 117399-83-4
• HY-17589A
• D09EGZ
• Spectrum2_000127
• NCGC00015256-08
• Spectrum_000132
• WLN: T66 BNJ EMY1&3N2&2 IG
• P01BA01
• (+)-N4-(7-Chloro-4-quinolinyl)-N1,N1-diethyl-1,4-pentanediamine
• C18H26ClN3
• N(C(C)CCCN(CC)CC)c1ccnc2cc(Cl)ccc12
• CHLOROQUINE (USP MONOGRAPH)
• ( )-Chloroquine
• Chloroquine FNA (TN)
• Chloroquine (VAN)
• EINECS 200-191-2
• Quinoline, 7-chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-
• 1, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-
• NCGC00015256-05
• 7-Chloro-4-((4-(diethylamino)-1-methylbutyl)amino)quinoline
• BRN 0482809
• D02366
• MLS-0466768.0001
• Chloroquine + Proveblue
• Quinagamin
• 886U3H6UFF
• Nivachine
• Avlochlor
• C3730
• N(sup4)-(7-chloro-4-quinolinyl)-N(sup1),N(sup1)-diethyl-1,4-pentanediamine
• BRD-A91699651-065-01-1
• chloroquin-
• 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, (+)-
• CHLOROQUINE [HSDB]
• SBI-0050284.P004
• Quinagamine
• {4-[(7-chloroquinolin-4-yl)amino]pentyl}diethylamine
• KH-0005
• CHLOROQUINE [INN]
• Cloroquine
• DTXSID2040446
• MolMap_000009
• 7-Chloro-4-[[4-(diethylamino)-1-methylbutyl]amino]quinoline
• N'-(7-chloroquinolin-4-yl)-N,N-diethylpentane-1,4-diamine
• N(4)-(7-chloroquinolin-4-yl)-N(1),N(1)-diethylpentane-1,4-diamine
• 56598-66-4
• Spectrum5_000707
• Spectrum4_000279
• CS-0021871
• Delagil (Salt/Mix)
• Ronaquine
• Bemaphate (Salt/Mix)
• Aralen HCl
• GNF-Pf-4216
• IDI1_000404
• SB73098
• Arechine
• SY086904
• C18-H26-Cl-N3
• Dawaquin (TN)
• CHLOROQUINE [MI]
• AB00053436-05
• 54-05-7
• 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine
• 3377 RP opalate
• Khingamin
• SMP2_000034
• Chloroquine, D-
• KBio2_000592
• NCGC00015256-28
• Reumaquin
• AB00053436_07
• RP-3377
• KBioSS_000592
• BSPBio_002001
• CCG-204391
• LS-141726
• N(sup 4)-(7-Chloro-4-quinolinyl)-N(sup 1),N(sup 1)-diethyl-1,4-pentanediamine
• NSC 187208
• KBioGR_000778
• AB00053436_06
• Nivaquine
• Arequin
• GTPL5535
• AB00053436
• 7-CHLORO-N-[5-(DIETHYLAMINO)PENTAN-2-YL]QUINOLIN-4-AMINE
• SPBio_002516
• SDCCGSBI-0050284.P005
• Chloroquinum [INN-Latin]
• Resoquina
• NSC14050
• (.+/-.)-Chloroquine
• Gontochin phosphate
• NSC-187208
• ST 21
• Ipsen 225
• KBio2_005728
• Chloroin
• CHEMBL76
• HSDB 3029
• ( -)-Chloroquine
• Prestwick0_000548
• NCGC00015256-04
• CS-W004760
• NSC187208
• RP 3377
• (+-)-Chloroquine
• CHEBI:3638
• Miniquine
• Chloroquine [USAN:INN:BAN]
• NCGC00015256-17
• NCGC00015256-09
• 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, (+-)-
• Quinoline, 7-chloro-4-(4-diethylamino-1-methyl-butylamino)-
• Resochen
• Ro 01-6014/N2
• Arolen
• AKOS015935106
• Chloroquin
• DTXCID0020446
• CHLOROQUINE [VANDF]
• CHLOROQUINE (USP IMPURITY)
• CU-01000012392-2
• KBio1_000404
• NCGC00015256-10
• DB00608
• s6999
• CHLOROQUINE (MART.)
• Chloroquine; Chloroquine Sulphate; 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine
• NCGC00015256-13
• Chloroquine [USAN:BAN:INN]
• 1,4-PENTANEDIAMINE, N(SUP 4)-(7-CHLORO-4-QUINOLINYL)-N(SUP 1),N (SUP 1)-DIETHYL-
• Quingamine
• Lopac0_000296
• 4,7-Dichloroquine
• 1246815-14-4
• Delagil
• Chloroquinum (INN-Latin)
• Chloroquine (USP:INN:BAN)
• NS00001540
• Cloroquina (INN-Spanish)
• SN 7618
• 1,4-pentanediamine, N~4~-(7-chloro-4-quinolinyl)-N~1~,N~1~-diethyl-, phosphate (1:2)
• ALBB-025694
• BRD-A91699651-316-11-7
• BRD-A91699651-316-09-1
• DA-51857
• BRD-A91699651-316-10-9
• quinoline, 7-chloro-4-(4-diethylamino-1-methyl)butylamino-

• MDL： MFCD00024009
• Inchi： 1S/C18H26ClN3/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21)
• InChI Key： WHTVZRBIWZFKQO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC(C)CCCN(CC)CC

Computed Properties

• Exact Mass: 319.18200
• Monoisotopic Mass: 319.181526
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: White powder
• Density: 1.111 g/cm3
• Melting Point: 87oC
• Boiling Point: 460.6°C at 760 mmHg
• Flash Point: 232.3°C
• Refractive Index: 1.592
• Stability/Shelf Life: Stability Stable, but light sensitive. Incompatible with strong oxidizing agents.
• PSA: 28.16000
• LogP: 4.88360
• Vapor Pressure: 1.15E-08mmHg at 25°C

Chloroquine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Chloroquine

Chloroquine: A Comprehensive Overview

Chloroquine (CAS No. 54-05-7) is a well-known antimalarial and anti-inflammatory agent that has been extensively studied for its diverse pharmacological properties. Discovered in the early 20th century, chloroquine has played a pivotal role in the treatment and prevention of malaria, particularly in regions where the disease is endemic. Its chemical structure, characterized by a quinoline ring, contributes to its unique mechanism of action and therapeutic effects.

Chloroquine has been a cornerstone in antimalarial therapy due to its ability to inhibit the growth of *Plasmodium* parasites, which cause malaria. Recent studies have highlighted its efficacy against *Plasmodium falciparum*, the most deadly species of malaria parasite. However, the emergence of drug-resistant strains has posed significant challenges to its continued use. Researchers are now exploring modified derivatives of chloroquine, such as mefloquine, to combat resistance while maintaining its therapeutic benefits.

Beyond its antimalarial properties, chloroquine has demonstrated potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects in conditions such as rheumatoid arthritis. Recent clinical trials have shown promising results in reducing inflammation by modulating immune responses. This dual functionality underscores the versatility of chloroquine as a pharmacological agent.

The mechanism of action of chloroquine involves several pathways. It is known to interfere with the parasite's ability to digest hemoglobin, a critical step in their life cycle. Additionally, chloroquine acts as a weak base, accumulating in acidic compartments within host cells and disrupting cellular processes essential for parasite survival. These insights have been corroborated by recent proteomic studies that provide a deeper understanding of its molecular interactions.

Despite its widespread use, chloroquine is not without side effects. Common adverse reactions include gastrointestinal disturbances and dizziness. More serious complications, such as retinal toxicity and cardiotoxicity, have also been reported with prolonged use or high doses. Recent research emphasizes the importance of monitoring these side effects and optimizing dosing regimens to enhance safety profiles.

Recent advancements in nanotechnology have opened new avenues for improving the delivery of chloroquine. Nanoparticle-based formulations are being explored to enhance bioavailability and reduce systemic toxicity. These innovations could potentially expand the clinical applications of chloroquine, making it more effective and safer for patients.

In conclusion, chloroquine remains a significant player in the field of antimalarial therapy despite challenges related to drug resistance and side effects. Ongoing research into its mechanisms, applications, and delivery methods continues to uncover new opportunities for leveraging this compound's therapeutic potential while addressing its limitations.